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Compound of Interest

2-Amino-3-methoxy-4-
Compound Name:
fluorobenzoic acid

Cat. No.: B581568

Technical Guide: 2-Amino-3-methoxy-4-
fluorobenzoic acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and analysis of 2-Amino-3-methoxy-4-fluorobenzoic acid, a key intermediate in
pharmaceutical research and development.

Chemical and Physical Properties

2-Amino-3-methoxy-4-fluorobenzoic acid is a substituted aromatic carboxylic acid. The
integration of an amino group, a methoxy group, and a fluorine atom onto the benzoic acid
scaffold imparts unique chemical properties that are of significant interest in medicinal
chemistry. These substitutions can influence the molecule's acidity, lipophilicity, and metabolic
stability, making it a valuable building block for the synthesis of complex therapeutic agents.

Table 1: Physicochemical Properties of 2-Amino-3-methoxy-4-fluorobenzoic acid
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Property Value
Molecular Formula CsHsFNOs3[1]
Molecular Weight 185.15 g/mol [1]
CAS Number 126480-32-8[2]

Experimental Protocols

The synthesis and analysis of 2-Amino-3-methoxy-4-fluorobenzoic acid and related
compounds are critical for ensuring the quality and purity of starting materials in drug discovery
pipelines. Below are detailed methodologies for its synthesis and characterization.

2.1. Synthesis of Substituted Aminobenzoic Acids

While a specific synthetic route for 2-Amino-3-methoxy-4-fluorobenzoic acid is not detailed
in the provided search results, a general multi-step synthesis for a related compound, 2-Amino-
4-Fluorobenzoic Acid, can be adapted. This process typically involves nitration, oxidation, and

reduction steps.

A General Synthetic Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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